Cas no 377733-71-6 (Butanoic acid, 4-[(triphenylmethyl)thio]-)
377733-71-6 structure
Product Name:Butanoic acid, 4-[(triphenylmethyl)thio]-
CAS No:377733-71-6
MF:C23H22O2S
MW:362.484585285187
CID:2824711
Update Time:2023-08-07
Butanoic acid, 4-[(triphenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Tritylsulfanylbutanoic acid
- Butanoic acid, 4-[(triphenylmethyl)thio]-
- 4-(Tritylthio)butanoic acid
- 4-(tritylsulfanyl)butanoic acid
- 4-[(Triphenylmethyl)sulfanyl]butanoic acid
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- Inchi: 1S/C23H22O2S/c24-22(25)17-10-18-26-23(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18H2,(H,24,25)
- InChI Key: UDFBOXVPLSTPEC-UHFFFAOYSA-N
- SMILES: S(CCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 372
- XLogP3: 5.4
- Topological Polar Surface Area: 62.6
Butanoic acid, 4-[(triphenylmethyl)thio]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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